molecular formula C13H19NO3 B8568012 (S)-Viloxazine CAS No. 52730-46-8

(S)-Viloxazine

Cat. No. B8568012
CAS RN: 52730-46-8
M. Wt: 237.29 g/mol
InChI Key: YWPHCCPCQOJSGZ-NSHDSACASA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-Viloxazine is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality (S)-Viloxazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (S)-Viloxazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

52730-46-8

Product Name

(S)-Viloxazine

Molecular Formula

C13H19NO3

Molecular Weight

237.29 g/mol

IUPAC Name

(2S)-2-[(2-ethoxyphenoxy)methyl]morpholine

InChI

InChI=1S/C13H19NO3/c1-2-15-12-5-3-4-6-13(12)17-10-11-9-14-7-8-16-11/h3-6,11,14H,2,7-10H2,1H3/t11-/m0/s1

InChI Key

YWPHCCPCQOJSGZ-NSHDSACASA-N

Isomeric SMILES

CCOC1=CC=CC=C1OC[C@@H]2CNCCO2

Canonical SMILES

CCOC1=CC=CC=C1OCC2CNCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Citric and B.P. (0.5 g.) is dissolved in water for injection (75 ml.) and 2-(o-ethoxyphenoxymethyl)morpholine hydrochloride (2.36 g.) is added slowly to this solution with stirring. The pH of the solution is adjusted to 5.0 with N/l sodium hydroxide solution, the volume is made up to 100 ml. with water for injection and the pH is rechecked. The solution is filtered through a 5μ millipore membrane, distributed into 1 ml. ampoules and sterilized by autoclaving at 121°C. for 20 minutes. There is thus obtained a 2.0% solution of 2-(o-ethoxyphenoxymethyl)morpholine suitable for injection.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2.36 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.